Cas no 94042-83-8 (thymidylyl-(3'->5')-2'-deoxycytidylyl-(3'->5')-2'-deoxyguanylyl-(3'->5')-2'-deoxyguanylyl-(3'->5')-2'-deoxycytidylyl-(3'->5')-2'-deoxycytidylyl-(3'->5')-2'-deoxyguanylyl-(3'->5')-2'-deoxyadenosine)

• Product Name: thymidylyl-(3'->5')-2'-deoxycytidylyl-(3'->5')-2'-deoxyguanylyl-(3'->5')-2'-deoxyguanylyl-(3'->5')-2'-deoxycytidylyl-(3'->5')-2'-deoxycytidylyl-(3'->5')-2'-deoxyguanylyl-(3'->5')-2'-deoxyadenosine
• CAS No: 94042-83-8
• MF: C₇₇H₉₈N₃₁O₄₆P₇
• MW: 2410.59845972061
• CID: 816937
• Update Time: 2023-03-27

thymidylyl-(3'->5')-2'-deoxycytidylyl-(3'->5')-2'-deoxyguanylyl-(3'->5')-2'-deoxyguanylyl-(3'->5')-2'-deoxycytidylyl-(3'->5')-2'-deoxycytidylyl-(3'->5')-2'-deoxyguanylyl-(3'->5')-2'-deoxyadenosine Chemical and Physical Properties

Names and Identifiers

• 5')-2'-deoxy- (9CI)
• 5')-2'-deoxycytidylyl-(3'&reg
• 5')-2'-deoxyguanylyl-(3
• 5')-2'-deoxyguanylyl-(3'&reg
• thymidylyl-(3'->5')-2'-deoxycytidylyl-(3'->5')-2'-deoxyguanylyl-(3'->5')-2'-deoxyguanylyl-(3'->5')-2'-deoxycytidylyl-(3'->5')-2'-deoxycytidylyl-(3'->5')-2'-deoxyguanylyl-(3'->5')-2'-deoxyadenosine

• Inchi： 1S/C77H98N31O46P7/c1-30-16-104(77(118)100-67(30)111)54-9-32(39(17-109)140-54)148-156(121,122)134-19-41-33(10-51(142-41)101-5-2-47(78)91-74(101)115)150-159(127,128)138-23-45-38(15-57(146-45)108-29-90-61-66(108)96-73(84)99-70(61)114)154-161(131,132)139-24-46-37(14-56(147-46)107-28-89-60-65(107)95-72(83)98-69(60)113)153-160(129,130)136-21-43-34(11-52(144-43)102-6-3-48(79)92-75(102)116)149-157(123,124)135-20-42-35(12-53(143-42)103-7-4-49(80)93-76(103)117)151-158(125,126)137-22-44-36(13-55(145-44)106-27-88-59-64(106)94-71(82)97-68(59)112)152-155(119,120)133-18-40-31(110)8-50(141-40)105-26-87-58-62(81)85-25-86-63(58)105/h2-7,16,25-29,31-46,50-57,109-110H,8-15,17-24H2,1H3,(H,119,120)(H,121,122)(H,123,124)(H,125,126)(H,127,128)(H,129,130)(H,131,132)(H2,78,91,115)(H2,79,92,116)(H2,80,93,117)(H2,81,85,86)(H,100,111,118)(H3,82,94,97,112)(H3,83,95,98,113)(H3,84,96,99,114)/t31-,32-,33-,34-,35-,36-,37-,38-,39+,40+,41+,42+,43+,44+,45+,46+,50+,51+,52+,53+,54+,55+,56+,57+/m0/s1
• InChI Key： JYDFVJLAFWGBEK-PFOMJVSYSA-N
• SMILES： O([C@@H]1[C@H](O[C@@H](N2C=NC3C(NC(N)=NC2=3)=O)C1)COP(O)(=O)O[C@H]1C[C@H](N2C=CC(N)=NC2=O)O[C@@H]1COP(O)(=O)O[C@H]1C[C@H](N2C=C(C)C(=O)NC2=O)O[C@@H]1CO)P(O)(=O)OC[C@H]1O[C@@H](N2C=NC3C(NC(N)=NC2=3)=O)C[C@@H]1OP(O)(=O)OC[C@H]1O[C@@H](N2C=CC(N)=NC2=O)C[C@@H]1OP(O)(=O)OC[C@H]1O[C@@H](N2C=CC(N)=NC2=O)C[C@@H]1OP(O)(=O)OC[C@H]1O[C@@H](N2C=NC3C(NC(N)=NC2=3)=O)C[C@@H]1OP(O)(=O)OC[C@@H]1[C@H](C[C@H](N2C=NC3C(=NC=NC2=3)N)O1)O

Experimental Properties

• Density: 2.30±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 1149.27000
• LogP: 0.16760